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Compound of Interest

1-(tert-Butyldimethylsilyl)-1H-
Compound Name:
imidazole

cat. No.: B1220258

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-(tert-
Butyldimethylsilyl)-1H-imidazole (CAS No. 54925-64-3), a versatile silylating agent used in
organic synthesis. The information is compiled from various Safety Data Sheets (SDS) to
ensure a thorough understanding of the potential hazards, handling procedures, and
emergency responses associated with this chemical.

Chemical Identification and Properties

1-(tert-Butyldimethylsilyl)-1H-imidazole, also known as TBDMSIM or TBSIM, is an
organosilicon compound widely used as a protecting group for alcohols and amines in the
synthesis of complex molecules, including pharmaceuticals.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CoH1sN2Si [2][3]
Molecular Weight 182.34 g/mol [2][4]
CAS Number 54925-64-3 [2][4]
Appearance Clear, colorless liquid [1112][5]
Odor Mild [5][6]
247 -250°C/476.6 - 482
Boiling Point °F[6]; 155°C / 10kPa[2]; 53 °C [2][4][6]
/0.2 mmHg[4]
] 99 °C/210.2 °F (closed cup)
Flash Point [2][41[6]
[4][6]; 81°C[2]
, 0.939 g/mL at 25 °C[4]; 0.94
Density [2][41[6]

g/cm3[6]; 0.86[2]

Refractive Index

n20/D 1.481 (lit.)

[4]

Water Solubility

Reacts slowly with
moisture/water.[7] Log10 of
Water solubility in mol/l: -0.83.

[8]

[7](8]

Octanol/Water Partition

Coefficient

logPoct/wat: 2.736

[8]

Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals. The primary hazards are related to skin, eye, and
respiratory irritation.

Table 2: GHS Hazard Classification
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Classification Category Hazard Statement

H315: Causes skin irritation[2]

Skin Corrosion/Irritation Category 2
[4105]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A/ 2 S

Irritation irritation[2][4][5]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation[4][5]

¢ Signal Word: Warning[2][4][6]
e Hazard Pictogram:

o GHSO07 (Exclamation Mark)[7]
Precautionary Statements (Summary):

e Prevention: Wash hands and exposed skin thoroughly after handling.[6] Wear protective
gloves, clothing, and eye/face protection.[6] Avoid breathing vapors or mist.[5] Use only in a
well-ventilated area.[5]

» Response:
o If on Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice.[6]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[5][6]

o Storage: Store in a well-ventilated place.[5] Keep the container tightly closed.[5] Store locked
up.[6]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[5][6]
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Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in case of exposure.

Table 3: First-Aid Measures

Exposure Route

First-Aid Instructions

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing.[5][6] If you

feel unwell, get medical advice/attention.[2]

Skin Contact

Take off immediately all contaminated clothing.
[2] Wash off immediately with plenty of soap and
water for at least 15 minutes.[6] If skin irritation

occurs or persists, get medical advice/attention.

[2][6]

Eye Contact

Rinse cautiously and immediately with plenty of
water for at least 15 minutes, also under the
eyelids.[6] Remove contact lenses, if present
and easy to do.[6] If eye irritation persists, get

medical advice/attention.[2][6]

Ingestion

Clean mouth with water and drink plenty of
water afterwards.[5][6] Do NOT induce vomiting.

Get medical advice/attention if you feel unwell.

[2]

Note for First-Aiders: A rescuer should wear personal protective equipment, such as rubber

gloves and air-tight goggles.[2]

Handling, Storage, and Spill Management

Proper handling and storage are essential to minimize risk. The following diagrams illustrate

key safety workflows.

In the event of a spill, a systematic approach is necessary to ensure safety and containment.
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Spill Detected

Evacuate non-essential personnel
and move upwind

;

Ensure adequate ventilation

;

Wear appropriate PPE
(gloves, safety glasses, respirator)

l

Contain the spill
(use bunding for large spills)

;

Absorb with inert material
(e.g., dry sand, earth)

l

Collect into suitable, closed containers
for disposal

;

Clean the affected area

l

Dispose of waste according to
local regulations

Spill Managed

Click to download full resolution via product page

Figure 1: Workflow for managing a spill of 1-(tert-Butyldimethylsilyl)-1H-imidazole.
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Understanding the relationship between the chemical's hazards and the required protective
measures is fundamental for safe laboratory practice.

Identified Hazards Required Personal Protective Equipment (PPE)

Skin Irritation (H315) Llacat Protective Gloves
Serious Eye Irritation (H319) WIeEiES g Safety Glasses / Goggles
: o Mitigates :
Respiratory Irritation (H335) — Vapor Respirator
Mitigates
Local Exhaust Ventilation

Click to download full resolution via product page

Figure 2: Relationship between chemical hazards and required personal protection.

Precautions for Safe Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective equipment.[2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands and face thoroughly after handling.[2]
Conditions for Safe Storage:
o Keep container tightly closed in a dry, cool, and well-ventilated place.[2][6]

o The material is moisture-sensitive; handle and store under an inert gas like nitrogen.[7][9]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Dry chemical, foam, carbon dioxide.[2]
o Unsuitable Extinguishing Media: Water may scatter and spread the fire.[2]

o Specific Hazards: May decompose upon combustion or at high temperatures to generate
poisonous fumes, including carbon oxides, nitrogen oxides, and silicon oxides.[2][10]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Toxicological and Ecological Information

Toxicological Information:

o Acute Toxicity: No data available.[2]

» Skin Corrosion/Irritation: Causes skin irritation (Category 2).[2]

» Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2A).[2]

o Carcinogenicity: No component of this product is listed as a carcinogen by IARC, ACGIH,
NTP, or OSHA.[6]

Ecological Information:
» Ecotoxicity: No data is available for fish or other aquatic organisms.[2]

e Environmental Hazards: Not classified as hazardous to the environment.[5] Contains no
substances known to be hazardous to the environment or not degradable in wastewater
treatment plants.[5]

Experimental Protocols

The safety data presented in the source SDS documents are typically summaries of results
from standardized testing (e.g., OECD guidelines). However, the SDSs do not provide detailed,
step-by-step experimental methodologies for how these tests (such as for skin irritation or flash
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point) were conducted. For detailed protocols, researchers should refer directly to the cited
testing guidelines, such as those from the OECD (Organisation for Economic Co-operation and
Development) or equivalent regulatory bodies.

Disclaimer: This guide is intended for informational purposes and is based on publicly available
Safety Data Sheets. It is not a substitute for a formal risk assessment. Always consult the most
current SDS from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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